S-Phenylmercapturic acid

Description

S-Phenylmercapturic acid, also known as N-acetyl-S-phenyl-L-cysteine, is a compound that belongs to the class of organic compounds known as N-acyl-alpha amino acids. It is a urinary metabolite of benzene and serves as a biomarker for assessing benzene exposure in humans . This compound is particularly significant in occupational health and environmental monitoring due to its role in indicating exposure to benzene, a known carcinogen.

Role as a Biomarker

As a biomarker, S-phenylmercapturic acid is used to assess exposure to benzene, which is a common environmental pollutant and industrial chemical. It is particularly useful in distinguishing between different levels of exposure, such as those found in smokers versus non-smokers or in individuals with occupational exposure versus those with environmental exposure . The detection of this compound in urine can be achieved through various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Detection and Analysis Methods

The analysis of S-phenylmercapturic acid typically involves urine samples, which are collected and preserved without additives, then refrigerated or frozen until analysis . The NIOSH Manual of Analytical Methods (NMAM) provides guidelines for the detection of this compound using HPLC/MS/MS, which involves solid-phase extraction (SPE) with a C18 column .

Analytical Method	Description	Detection Limit
HPLC/MS/MS	High-performance liquid chromatography-tandem mass spectrometry with SPE using a C18 column.	Not specified in NMAM but typically in the range of ng/mL .
GC-MS	Gas chromatography-mass spectrometry, often used for volatile compounds but can be adapted for S-phenylmercapturic acid with appropriate derivatization.	Varies based on derivatization and instrument sensitivity.
LC-MS/MS	Liquid chromatography-tandem mass spectrometry, similar to HPLC/MS/MS but may use different columns or mobile phases.	Similar to HPLC/MS/MS, in the range of ng/mL.

Research Findings and Applications

Research on S-phenylmercapturic acid has focused on its utility as a biomarker for benzene exposure. Studies have shown that it can effectively distinguish between different exposure levels and populations . For instance, smokers and individuals with occupational exposure to benzene tend to have higher levels of S-phenylmercapturic acid in their urine compared to non-smokers or those with environmental exposure .

Population	Exposure Level	S-Phenylmercapturic Acid Levels
Smokers	High	Elevated levels in urine .
Non-smokers	Low	Lower levels compared to smokers .
Occupational	High	Higher levels due to increased exposure .
Environmental	Low	Lower levels, reflecting background exposure .

• CAS No.: 4775-80-8
• Product Name: S-Phenylmercapturic acid
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol
• IUPAC Name: 2-acetamido-3-phenylsulfanylpropanoic acid
• Standard InChI: InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
• Standard InChIKey: CICOZWHZVMOPJS-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CSC1=CC=CC=C1)C(=O)O
• SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
• Appearance: Assay:≥98%A crystalline solid
• Physical Description: White crystalline solid; [Sigma-Aldrich MSDS]
• Synonyms: 2-acetamido-3-phenylthiopropanoic acid; phenylmercapturic acid; S-phenyl-N-acetylcysteine; S-phenyl-N-acetylcysteine, (DL)-isomer; S-phenylmercapturic acid
• PubChem Compound: 95526
• Last Modified: Sep 14 2023